Cas no 681267-01-6 (N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylnaphthalene-2-carboxamide)

• Product Name: N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylnaphthalene-2-carboxamide
• CAS No: 681267-01-6
• MF: C₂₃H₁₉N₃O₄S
• MW: 433.479664087296
• CID: 5969006
• PubChem ID: 5077987
• Update Time: 2025-07-14

N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylnaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylnaphthalene-2-carboxamide
• N-(2-(4-methoxyphenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-2-naphthamide
• 2-Naphthalenecarboxamide, N-[2,6-dihydro-2-(4-methoxyphenyl)-5,5-dioxido-4H-thieno[3,4-c]pyrazol-3-yl]-
• F0541-0855
• SR-01000006980
• N-[2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]naphthalene-2-carboxamide
• Oprea1_018971
• SR-01000006980-1
• N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-naphthamide
• AKOS024581965
• N-[2-(4-methoxyphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]naphthalene-2-carboxamide
• 681267-01-6

• Inchi： 1S/C23H19N3O4S/c1-30-19-10-8-18(9-11-19)26-22(20-13-31(28,29)14-21(20)25-26)24-23(27)17-7-6-15-4-2-3-5-16(15)12-17/h2-12H,13-14H2,1H3,(H,24,27)
• InChI Key： BEHLEGVVWDDNEL-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NC1N(C2=CC=C(OC)C=C2)N=C2CS(=O)(=O)CC2=1)=O

Computed Properties

• Exact Mass: 433.10962727g/mol
• Monoisotopic Mass: 433.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 638.7±55.0 °C(Predicted)
• pka: 11.82±0.20(Predicted)

Additional information on N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylnaphthalene-2-carboxamide

N-2-(4-Methoxyphenyl)-5,5-Dioxo-2H,4H,6H-5λ⁶-Thieno[3,4-c]pyrazol-3-Ylnaphthalene-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 681267-01-6, known as N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylnaphthalene-2-carboxamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its intricate molecular architecture, which includes a naphthalene core substituted with a carboxamide group and a thienopyrazole moiety. The presence of the 4-methoxyphenyl group further adds complexity to its structure and may influence its chemical reactivity and biological activity.

Recent advancements in synthetic organic chemistry have enabled the precise construction of such complex molecules with high efficiency and selectivity. The synthesis of N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylnaphthalene-2-carboxamide involves a series of carefully designed reactions that exploit the principles of modern organic synthesis techniques such as multi-component reactions and catalytic asymmetric synthesis. These methods not only ensure the high purity of the final product but also contribute to the sustainability of the synthesis process by minimizing waste generation.

The structural features of this compound make it an interesting candidate for exploring its potential biological activities. The naphthalene system is known for its aromatic stability and ability to participate in π–π interactions, which are crucial for molecular recognition in biological systems. The thienopyrazole moiety introduces additional electronic complexity and may serve as a scaffold for binding to specific protein targets. Furthermore, the carboxamide group is often utilized in medicinal chemistry to enhance solubility and improve bioavailability.

Recent studies have highlighted the importance of such compounds in drug discovery efforts targeting various therapeutic areas such as oncology and neurodegenerative diseases. For instance, analogs of this compound have shown promising results in inhibiting key enzymes involved in cancer progression and neurodegenerative processes. The methoxyphenyl substituent may play a role in modulating the pharmacokinetic properties of the molecule by influencing its absorption and distribution profiles.

In terms of chemical synthesis optimization, researchers have explored alternative routes to construct this compound with higher yields and fewer steps. One notable approach involves the use of microwave-assisted synthesis to accelerate reaction rates while maintaining product quality. This method has been particularly effective in forming the thienopyrazole ring system under mild conditions.

The characterization of this compound has been carried out using advanced analytical techniques such as NMR spectroscopy (both 1D and 2D), mass spectrometry (MS), and X-ray crystallography to confirm its structure unambiguously. These analyses have provided critical insights into the spatial arrangement of atoms within the molecule and have validated its proposed structure.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its environmental impact. Studies indicate that under certain conditions (e.g., photodegradation or enzymatic hydrolysis), this compound undergoes transformation into less complex products that are more readily biodegradable.

In conclusion, N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-ylnaphthalene-2-carboxamide represents a significant advancement in synthetic organic chemistry with potential applications across multiple disciplines. Its unique structural features combined with cutting-edge research findings underscore its importance as a valuable tool for further exploration in both academic research and industrial development.